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Introduction: Uniconazole is a triazole-based plant growth regulator that functions primarily as

a potent inhibitor of gibberellin (GA) biosynthesis.[1][2][3] This mechanism allows for effective

control of vegetative growth, leading to more compact and robust plants.[1] In fruit tree

management, uniconazole is utilized to suppress excessive shoot elongation, manage canopy

size, enhance flowering, and improve fruit quality and yield.[1][4][5] Its activity is noted to be 6-

10 times higher than the related compound, paclobutrazol, but it has a lower residual amount in

the soil.[6] Uniconazole can be absorbed by the plant through its seeds, roots, stems, and

leaves and is transported via the xylem to meristematic regions where it exerts its effects.[6]

Mechanism of Action
Uniconazole's primary mode of action is the inhibition of gibberellin biosynthesis by blocking

the enzyme ent-kaurene oxidase (CYP701), a cytochrome P450 monooxygenase.[7][8] This

enzyme catalyzes a critical step in the GA synthesis pathway. By inhibiting this step,

uniconazole effectively reduces the levels of active gibberellins in the plant, which are

responsible for promoting cell elongation.[6][9][10] This leads to a reduction in internode length

and overall shoot growth.[6][11]

Beyond its impact on gibberellins, uniconazole has also been shown to be a potent inhibitor of

abscisic acid (ABA) catabolism.[12] It specifically inhibits ABA 8'-hydroxylase (CYP707A), the

primary enzyme responsible for ABA degradation.[12][13] This inhibition leads to an increase in
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endogenous ABA levels, which can enhance the plant's tolerance to abiotic stresses such as

drought.[8][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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